Cas no 2060042-74-0 (3-cyclohexyl-6-methyl-1,2-dihydropyrazin-2-one)

• Product Name: 3-cyclohexyl-6-methyl-1,2-dihydropyrazin-2-one
• CAS No: 2060042-74-0
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• MDL: MFCD30501795
• CID: 5153988
• PubChem ID: 125457865
• Update Time: 2025-07-16

3-cyclohexyl-6-methyl-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexyl-6-methyl-1H-pyrazin-2-one
• 3-cyclohexyl-6-methyl-1,2-dihydropyrazin-2-one

• MDL： MFCD30501795
• Inchi： 1S/C11H16N2O/c1-8-7-12-10(11(14)13-8)9-5-3-2-4-6-9/h7,9H,2-6H2,1H3,(H,13,14)
• InChI Key： MDEGJLNIDZKEIX-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=CN=C1C1CCCCC1

Additional information on 3-cyclohexyl-6-methyl-1,2-dihydropyrazin-2-one

Professional Introduction to Compound with CAS No. 2060042-74-0 and Product Name: 3-cyclohexyl-6-methyl-1,2-dihydropyrazin-2-one

The compound with the CAS number 2060042-74-0 and the product name 3-cyclohexyl-6-methyl-1,2-dihydropyrazin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular framework of this compound, characterized by a dihydropyrazinone core, integrates both cyclohexyl and methyl substituents, which contribute to its distinct chemical properties and reactivity.

In recent years, there has been a growing interest in dihydropyrazinones as versatile scaffolds in drug discovery. These compounds exhibit a range of biological activities, making them valuable candidates for developing novel therapeutic agents. The presence of the 3-cyclohexyl group in this molecule enhances its lipophilicity, which is often a critical factor in drug bioavailability and membrane permeability. Additionally, the 6-methyl substituent influences the electronic distribution within the molecule, potentially modulating its interaction with biological targets.

One of the most compelling aspects of 3-cyclohexyl-6-methyl-1,2-dihydropyrazin-2-one is its potential as a precursor in the synthesis of more complex pharmacophores. The dihydropyrazinone core is known to undergo various chemical transformations, including oxidation, reduction, and functionalization at multiple sites. These reactions open up numerous possibilities for generating derivatives with tailored biological properties. For instance, modifications at the nitrogen atoms or the cyclohexyl ring can lead to compounds with enhanced binding affinity or selectivity for specific biological receptors.

Recent studies have highlighted the importance of dihydropyrazinones in addressing various therapeutic challenges. Research published in leading journals has demonstrated their efficacy in inhibiting enzymes involved in inflammatory pathways, such as COX-2 and LOX. The structural motif of 3-cyclohexyl-6-methyl-1,2-dihydropyrazin-2-one aligns well with these findings, suggesting that it may possess similar anti-inflammatory properties. Furthermore, preliminary computational studies indicate that this compound could exhibit favorable interactions with heme-containing proteins, which are pivotal in oxygen transport and metabolism.

The synthesis of 3-cyclohexyl-6-methyl-1,2-dihydropyrazin-2-one involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include cyclization of appropriately substituted precursors followed by functional group interconversions. Advances in catalytic methods have enabled more efficient and sustainable routes to these compounds, reducing waste and improving yields. Such improvements are crucial for scaling up production while maintaining cost-effectiveness and environmental responsibility.

The pharmacokinetic profile of any drug candidate is equally important as its biochemical activity. The lipophilic nature imparted by the 3-cyclohexyl group suggests that 3-cyclohexyl-6-methyl-1,2-dihydropyrazin-2-one may have good oral bioavailability. However, further studies are needed to assess its metabolic stability and excretion pathways. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are routinely employed to evaluate these parameters, ensuring that the compound behaves predictably within biological systems.

In conclusion, 3-cyclohexyl-6-methyl-1,2-dihydropyrazin-2-one (CAS No. 2060042-74-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer a rich foundation for designing novel therapeutic agents with potential applications across multiple disease areas. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will play an increasingly important role in shaping the future of drug development.